Cas no 1310383-40-4 (2-(4-Tert-Butylphenyl)acetylene-1-boronic acid diisopropylester)

• Product Name: 2-(4-Tert-Butylphenyl)acetylene-1-boronic acid diisopropylester
• CAS No: 1310383-40-4
• MF: C₁₈H₂₇BO₂
• MW: 286.216785669327
• MDL: MFCD08741442
• CID: 4785310
• Update Time: 2023-08-17

2-(4-Tert-Butylphenyl)acetylene-1-boronic acid diisopropylester Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butylphenyl)acetylene-1-boronic acid diisopropylester
• 2-(4-tert-butylphenyl)ethynyl-di(propan-2-yloxy)borane
• 2-(4-tert-Butylphenyl)acetylene-1-boronic acid, diisopropyl ester
• 2-(4-Tert-Butylphenyl)acetylene-1-boronic acid diisopropylester

• MDL： MFCD08741442
• Inchi： 1S/C18H27BO2/c1-14(2)20-19(21-15(3)4)13-12-16-8-10-17(11-9-16)18(5,6)7/h8-11,14-15H,1-7H3
• InChI Key： WNYBIDQHHFCWHD-UHFFFAOYSA-N
• SMILES： O(B(C#CC1C=CC(=CC=1)C(C)(C)C)OC(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 352
• Topological Polar Surface Area: 18.5